![molecular formula C13H15NO3 B028755 methyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate CAS No. 7588-36-5](/img/structure/B28755.png)
methyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate
Overview
Description
Methyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate, or MMIA, is an indole-containing compound derived from the essential oil of the plant Ocimum sanctum, commonly known as holy basil or tulsi. MMIA is a natural product with a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. MMIA has been studied extensively in laboratory experiments and animal models, and is being investigated for its potential therapeutic applications.
Scientific Research Applications
Functionalization with Selenium Dioxide : A study by Velikorodov et al. (2016) explored the potential of a similar compound, methyl 3-acetyl-5-[(methoxycarbonyl)amino]-2-methyl-1H-indole-1-carboxylate, for functionalization with selenium dioxide. This led to the formation of 1,2,3-selenadiazole and 2,3, indicating the compound's potential in chemical synthesis processes (Velikorodov, Ionova, Shustova, & Stepkina, 2016).
Cytotoxic Activity Against Cancer Cells and Bacteria : Phutdhawong et al. (2019) demonstrated that derivatives of methyl-5-(hydroxymethyl)-2-furan carboxylate, which structurally resemble the queried compound, show potent cytotoxic activity against cancer cells and bacteria (Phutdhawong, Inpang, Taechowisan, & Phutdhawong, 2019).
Synthesis of 4-chloro-5-hydroxy-1H-benzo[g]indoles : Yi, Cho, and Lee (2005) demonstrated a simple synthesis method for 4-chloro-5-hydroxy-1H-benzo[g]indoles using a related compound, methyl 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)propenoate, with primary amines (Yi, Cho, & Lee, 2005).
Large-Scale Synthesis of Heterocyclic Analogues : Morgentin et al. (2009) presented a high-yielding strategy for large-scale synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate, facilitating rapid access to other heterocyclic analogues (Morgentin, Jung, Lamorlette, Maudet, Ménard, Plé, Pasquet, & Renaud, 2009).
Bactericidal Activity : A synthesized compound, methyl N-[1-(benzoylamino)-2-methoxy-2-oxoethyl]tryptophanate 2, studied by Karai et al. (2017), showed bactericidal activity against various bacterial strains (Karai, Hamdani, Faraj, Alami, Kabbour, Hallaoui, Bouksaim, & Aouine, 2017).
Crystal and Molecular Structure Studies : Sakaki et al. (1975) investigated the crystal and molecular structure of 5-Methoxyindole-3-acetic acid (5-MIAA), which has a distinct side-chain conformation compared to indole-3-acetic acid. This study contributes to understanding the structural aspects of similar indole derivatives (Sakaki, Wakahara, Fujiwara, & Tomita, 1975).
Future Directions
The future directions for the study of this compound could include further investigation into its chemical properties, potential applications, and safety profile. Additionally, more research could be conducted to explore its derivatives and their potential uses, such as the chemoprotective effects of MMINA .
Mechanism of Action
Target of Action
Methyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate, also known as Methyl 5-methoxy-2-methyl-1H-indole-3-acetate, is an indole derivative . Indole derivatives are known to have a broad spectrum of biological activities and can bind with high affinity to multiple receptors . They are important types of molecules in cell biology and play a significant role in the treatment of various disorders .
Mode of Action
For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives can affect various biochemical pathways. For example, they have been found to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that they can interact with and influence a wide range of biochemical pathways.
Pharmacokinetics
The physiochemical properties of similar indole derivatives suggest that they could have good drug-like properties .
Result of Action
Some indole derivatives have been found to induce cell apoptosis, arrest cells in the g2/m phase, and inhibit polymerization of tubulin .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is known that the compound is a plant growth regulator and plays a role in plant growth and development . This suggests that its action could be influenced by factors such as light, temperature, and the presence of other plant hormones.
properties
IUPAC Name |
methyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c1-8-10(7-13(15)17-3)11-6-9(16-2)4-5-12(11)14-8/h4-6,14H,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYUNCKSXPPDNRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)OC)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40226782 | |
Record name | Methyl 5-methoxy-2-methyl-1H-indole-3-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40226782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7588-36-5 | |
Record name | 5-Methoxy-2-methylindole-3-acetic acid methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7588-36-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-methoxy-2-methyl-1H-indole-3-acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007588365 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 5-methoxy-2-methyl-1H-indole-3-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40226782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 5-methoxy-2-methyl-1H-indole-3-acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.635 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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